4-(2,2-difluoropropyl)piperidine hydrochloride
Overview
Description
4-(2,2-difluoropropyl)piperidine hydrochloride, also known as 4-DFPP HCl, is a synthetic compound that is used in a variety of laboratory experiments. It is an analogue of the neurotransmitter dopamine, which is involved in many physiological processes, and has been studied for its potential therapeutic applications.
Scientific Research Applications
4-(2,2-difluoropropyl)piperidine hydrochloride HCl has been studied for its potential therapeutic applications, such as the treatment of Parkinson’s disease and other neurological disorders. It has also been used in laboratory experiments to study the effects of dopamine on the central nervous system. Additionally, it has been used to study the effects of dopamine on the cardiovascular system, as well as its effects on learning and memory.
Mechanism of Action
4-(2,2-difluoropropyl)piperidine hydrochloride HCl is an analogue of dopamine, a neurotransmitter involved in many physiological processes. It is thought to act as a partial agonist of dopamine receptors, which means that it can both activate and block the activity of these receptors. This dual action is believed to be responsible for its potential therapeutic applications.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound HCl have been studied in laboratory experiments. It has been found to have a range of effects on the central nervous system, including the modulation of dopamine levels, the inhibition of dopamine reuptake, and the inhibition of the enzyme monoamine oxidase. It has also been found to have effects on the cardiovascular system, including the modulation of heart rate and blood pressure.
Advantages and Limitations for Lab Experiments
The main advantage of 4-(2,2-difluoropropyl)piperidine hydrochloride HCl is that it can be synthesized relatively easily and is readily available. It is also relatively stable and can be stored for extended periods of time. However, its effects are relatively short-lived and it can be toxic in high doses.
Future Directions
The potential therapeutic applications of 4-(2,2-difluoropropyl)piperidine hydrochloride HCl are still being studied and there are many potential future directions. These include the development of new formulations of the compound, the investigation of its effects on other physiological processes, and the exploration of its potential applications in the treatment of other neurological disorders. Additionally, further research is needed to better understand the mechanism of action and the biochemical and physiological effects of the compound.
Synthesis Methods
4-(2,2-difluoropropyl)piperidine hydrochloride HCl is synthesized by the reaction of 2,2-difluoropropyl bromide and piperidine hydrochloride. This reaction is carried out in the presence of an anhydrous solvent, such as dichloromethane or tetrahydrofuran, and a base, such as sodium hydroxide or potassium carbonate. The reaction is typically carried out at room temperature and the product is purified by column chromatography.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(2,2-difluoropropyl)piperidine hydrochloride involves the reaction of 2,2-difluoropropylamine with piperidine followed by hydrochloric acid treatment.", "Starting Materials": [ "2,2-difluoropropylamine", "Piperidine", "Hydrochloric acid" ], "Reaction": [ "Step 1: 2,2-difluoropropylamine is reacted with piperidine in the presence of a suitable solvent and a catalyst to form 4-(2,2-difluoropropyl)piperidine.", "Step 2: The resulting product from step 1 is treated with hydrochloric acid to form 4-(2,2-difluoropropyl)piperidine hydrochloride.", "Step 3: The product is then purified by recrystallization or other suitable methods." ] } | |
| 2680537-04-4 | |
Molecular Formula |
C8H16ClF2N |
Molecular Weight |
199.7 |
Purity |
95 |
Origin of Product |
United States |
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